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Compound of Interest

Compound Name: Isobutyl acetoacetate

Cat. No.: B046460

This guide provides a comprehensive overview of the key physical properties of isobutyl
acetoacetate, specifically its boiling point and density. It is intended for researchers, scientists,
and professionals in drug development who require precise and reliable data for their work.
This document outlines the experimentally determined values for these properties, details the
methodologies for their measurement, and presents logical workflows for these experimental
procedures.

Physical Properties of Isobutyl Acetoacetate

Isobutyl acetoacetate, also known as 2-methylpropyl 3-oxobutanoate, is a colorless liquid with
a sweet, fruity, brandy-like odor.[1][2] It is utilized as a flavoring agent and as an intermediate in
the production of pharmaceuticals.[2]

Quantitative Data

The boiling point and density of isobutyl acetoacetate have been determined under various
conditions. The following tables summarize these findings for easy reference and comparison.

Table 1: Boiling Point of Isobutyl Acetoacetate
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Boiling Point (°C) Pressure (mmHg) Source
196.0 760 PubChem[1]
199.4 760 LookChem([3]
lifechem pharmal|4], Sigma-
100 22 _ g [ . Sig
Aldrich[5], ChemicalBook[6][7]
84.5 11 ECHEMI[2]
Table 2: Density of Isobutyl Acetoacetate
Density (g/lcm?®) Temperature (°C) Source
0.9697 25 ECHEMI[2]
lifechem pharmal4], Sigma-
0.98 25 g 4], Sig
Aldrich[5]
0.979 Not Specified LookChem([3]

Experimental Protocols

The accurate determination of physical properties such as boiling point and density is
fundamental in chemical research. The following sections detail the standard methodologies for
these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8] This property is a crucial indicator of purity. Several methods can be employed for
its determination.

1. Micro Boiling Point Determination (Capillary Method):

This method is suitable when only a small sample of the liquid is available.
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e Apparatus: Thiele tube or a beaker with a high-boiling point liquid (e.g., paraffin oil),
thermometer, small test tube, and a capillary tube sealed at one end.[9][10][11]

e Procedure:

o

A small amount of the liquid is placed in the small test tube.

o The capillary tube is inverted and placed inside the test tube with the open end submerged
in the liquid.

o The test tube is attached to a thermometer and immersed in the heating bath (Thiele tube
or oil bath).

o The bath is heated slowly and stirred to ensure uniform temperature distribution.
o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Heating is discontinued when a steady stream of bubbles is observed.

o The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.[10][12]

2. Simple Distillation Method:

This method is used when a larger volume of the liquid is available and also serves to purify
the liquid.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating source.

[8]
e Procedure:

o The liquid is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.
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o The liquid is heated, and the temperature is recorded when the vapor condensation rate is
steady and the temperature reading is stable. This stable temperature is the boiling point.
[11]

Determination of Density
Density is the mass of a substance per unit volume.
1. Using a Graduated Cylinder and Balance:
This is a straightforward method for determining density.
o Apparatus: Graduated cylinder and an electronic balance.[13][14]
e Procedure:
o The mass of a clean, dry graduated cylinder is measured using the electronic balance.

o A known volume of the liquid is added to the graduated cylinder. The volume is read from
the bottom of the meniscus.

o The mass of the graduated cylinder with the liquid is measured.
o The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

o The density is calculated by dividing the mass of the liquid by its volume.[13][14] For
improved accuracy, multiple measurements can be taken and averaged.[14]

2. Using a Pycnometer (Density Bottle):
This method provides more accurate results.

o Apparatus: A pycnometer (a small glass flask with a fitted glass stopper with a capillary tube)
and an electronic balance.

e Procedure:

o The mass of the clean, dry, and empty pycnometer is determined.
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o The pycnometer is filled with the liquid, and the stopper is inserted, allowing excess liquid
to exit through the capillary. The outside is wiped dry.

o The mass of the filled pycnometer is measured.
o The mass of the liquid is determined by subtraction.

o The volume of the pycnometer is determined by repeating the procedure with a liquid of
known density (e.g., distilled water).

o The density of the sample liquid is then calculated.

Visualizations
Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols described above.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Pycnometer Method

Determine Pycnometer Volume (with H20)
Calculate Density

Weigh Empty Pycnometer __>—————-<_Fill with Liquid & Weigh _>———————————_ Determine Liquid Mass
Graduated Cylinder Method
Weigh Empty Cylinder (m1) Add Known Volume of Liquid (V) Weigh Filled Cylinder (m2) Calculate Mass (m = m2 - m1) Calculate Density (p = m/V)

Click to download full resolution via product page
Caption: Workflow for Density Determination.

Logical Relationship Diagram

The physical properties of a substance are influenced by several factors. The following diagram
illustrates the key relationships affecting boiling point and density.

Influencing Factors

Intermolecular Forces External Pressure Molecular Weight Purity of Substance Temperature

Physical Properties
Yooy
Boiling Point Density

Click to download full resolution via product page
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Caption: Factors Influencing Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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